1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(m-tolyl)ethanone

Specification

• CAS No.: 1421477-85-1
• Molecular Formula: C18H24N2OS2
• Molecular Weight: 348.52
• IUPAC Name: 1-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]-2-(3-methylphenyl)ethanone
• Standard InChI: InChI=1S/C18H24N2OS2/c1-14-3-2-4-16(11-14)12-17(21)20-8-5-15(6-9-20)13-23-18-19-7-10-22-18/h2-4,11,15H,5-10,12-13H2,1H3
• Standard InChI Key: UUAPLGHYABWQPT-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC(=O)N2CCC(CC2)CSC3=NCCS3

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures typically involves multiple steps:

• Formation of the Thiazole Ring: Often achieved through cyclization reactions involving thioamides and α-haloketones.

• Attachment of the Thiazole to Piperidine: Involves nucleophilic substitution reactions to form a thioether bond.

• Introduction of the Aryl Group: Typically achieved through Friedel-Crafts acylation or similar reactions.

Potential Applications

• Medicinal Chemistry: The presence of thiazole and piperidine rings suggests potential biological activities, such as antimicrobial or anti-inflammatory effects.

• Pharmaceutical Development: Could serve as a building block for more complex molecules with therapeutic potential.

Research Findings and Future Directions

While specific research findings on 1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(m-tolyl)ethanone are not available, studies on similar compounds highlight the importance of thiazole-containing molecules in drug development. Further research is needed to elucidate the biological activities and potential therapeutic applications of this compound.

Data Tables

Due to the lack of specific data on 1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(m-tolyl)ethanone, the following table provides general information on similar compounds:

Compound	Molecular Formula	Molecular Weight	CAS Number
1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone	C20H28N2O3S3	440.64	1396811-44-1
1-(2-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione	Not specified	Approximately 296.35	1243100-34-6